6-methoxy-N-(4-methoxybenzyl)-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-methoxy-N-(4-methoxybenzyl)-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide” is a complex organic molecule. It contains several functional groups including methoxy groups, a benzyl group, a methylphenyl group, a pyridazine ring, and a carboxamide group. These functional groups suggest that this compound may have interesting chemical and biological properties .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific literature or experimental data, it’s difficult to propose a detailed synthesis pathway .Molecular Structure Analysis
The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of a dihydropyridazine ring indicates a nitrogen-containing heterocyclic component, which can have significant implications for the compound’s reactivity and potential biological activity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the carboxamide group might be involved in acid-base reactions, the methoxy groups could potentially undergo substitution reactions, and the dihydropyridazine ring might participate in electrophilic aromatic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of polar functional groups like carboxamide and methoxy could impact its solubility in different solvents .Scientific Research Applications
Synthesis and Characterization
6-methoxy-N-(4-methoxybenzyl)-1-(4-methylphenyl)-4-oxo-1,4-dihydropyridazine-3-carboxamide is a compound of interest due to its potential in various chemical and biological applications. Research on similar compounds has led to the development of novel derivatives with significant properties. For instance, the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which share structural similarities, have been explored for their cytotoxic activity against cancer cells (Hassan, Hafez, & Osman, 2014).
Anticancer Activity
The pursuit of new therapeutic agents has included the investigation of compounds like this compound. Similar molecules have been studied for their anticancer properties. For example, certain 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives have shown promising anticancer activity against various cancer cell lines, highlighting the potential of structurally related compounds in oncology research (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).
Antimicrobial Activity
The need for new antimicrobial agents has also driven research into compounds with unique chemical structures. Studies on related molecules have demonstrated antimicrobial activity, suggesting that compounds like this compound may also possess useful antimicrobial properties. For instance, research on fluoroquinolone-based 4-thiazolidinones has revealed their potential in combating bacterial and fungal infections, indicating the broad applicability of structurally related compounds in addressing microbial resistance (Patel & Patel, 2010).
Enzyme Inhibition
Compounds with the structure of this compound may also find application in enzyme inhibition studies. Similar compounds have been synthesized and evaluated for their inhibitory activity against specific enzymes, such as c-Met kinase, which plays a crucial role in cancer development. Research in this area can lead to the discovery of new therapeutic agents for treating cancer and other diseases (Liu et al., 2020).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-methoxy-N-[(4-methoxyphenyl)methyl]-1-(4-methylphenyl)-4-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O4/c1-14-4-8-16(9-5-14)24-19(28-3)12-18(25)20(23-24)21(26)22-13-15-6-10-17(27-2)11-7-15/h4-12H,13H2,1-3H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PRMBOFFDDFJMPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=CC(=O)C(=N2)C(=O)NCC3=CC=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.